![molecular formula C14H10N2O8 B8146421 1-(3,5-Dicarboxybenzyl)-1H-pyrazole-3,5-dicarboxylic acid](/img/structure/B8146421.png)
1-(3,5-Dicarboxybenzyl)-1H-pyrazole-3,5-dicarboxylic acid
Overview
Description
1-(3,5-Dicarboxybenzyl)-1H-pyrazole-3,5-dicarboxylic acid is a useful research compound. Its molecular formula is C14H10N2O8 and its molecular weight is 334.24 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1-(3,5-Dicarboxybenzyl)-1H-pyrazole-3,5-dicarboxylic acid suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(3,5-Dicarboxybenzyl)-1H-pyrazole-3,5-dicarboxylic acid including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis of Coordination Complexes : Pyrazole-dicarboxylate acid derivatives, including those similar to 1-(3,5-Dicarboxybenzyl)-1H-pyrazole-3,5-dicarboxylic acid, can form mononuclear Cu(II)/Co(II) coordination complexes. These complexes result in 2D hydrogen-bonded networks, with and without water molecules, demonstrating potential applications in coordination chemistry (Radi et al., 2015).
Cytotoxic and Oxidative Effects : Derivatives of 1-(3,5-Dicarboxybenzyl)-1H-pyrazole-3,5-dicarboxylic acid, like 3,5-diphenyl-1H-pyrazole, exhibit cytotoxic and oxidative effects on cultured human peripheral blood cells. This suggests potential applications in biomedical research and pharmacology (Akbas et al., 2017).
Glaucoma Treatment : Novel pyrazole derivatives show more potent inhibitory effects on carbonic anhydrase isoenzymes compared to other inhibitors. This finding indicates potential applications in the treatment of glaucoma (Kasımoğulları et al., 2010).
Luminescence Sensing and Magnetic Properties : New 3D MOFs based on 1-(3,5-dicarboxylatobenzyl)-3,5-pyrazole dicarboxylic acid display unique luminescence sensing towards Fe3+ and exhibit interesting magnetic properties. This highlights their potential in sensing applications and material science (Liu et al., 2019).
Development of Metal-Organic Frameworks (MOFs) : Various studies have demonstrated the ability of 1-(3,5-Dicarboxybenzyl)-1H-pyrazole-3,5-dicarboxylic acid derivatives to form MOFs with properties such as luminescent sensitivity and selectivity for certain ions, and potential as probes for detecting substances like Fe3+ (Tong et al., 2018).
properties
IUPAC Name |
1-[(3,5-dicarboxyphenyl)methyl]pyrazole-3,5-dicarboxylic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H10N2O8/c17-11(18)7-1-6(2-8(3-7)12(19)20)5-16-10(14(23)24)4-9(15-16)13(21)22/h1-4H,5H2,(H,17,18)(H,19,20)(H,21,22)(H,23,24) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SMGIBNSQLDHHHU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1C(=O)O)C(=O)O)CN2C(=CC(=N2)C(=O)O)C(=O)O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H10N2O8 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
334.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-(3,5-Dicarboxybenzyl)-1H-pyrazole-3,5-dicarboxylic acid |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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